Cas no 1935604-67-3 (3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine)

• Product Name: 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine
• CAS No: 1935604-67-3
• MF: C₁₂H₁₇NS
• MW: 207.33508181572
• CID: 5706494
• PubChem ID: 130794942
• Update Time: 2025-10-30

3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-thieno[3,2-c]pyridine]
• 1935604-67-3
• EN300-1074861
• Spiro[cyclobutane-1,4'(5'H)-thieno[3,2-c]pyridine], 6',7'-dihydro-3,3-dimethyl-
• 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine

• Inchi： 1S/C12H17NS/c1-11(2)7-12(8-11)9-4-6-14-10(9)3-5-13-12/h4,6,13H,3,5,7-8H2,1-2H3
• InChI Key： SXTZMYWXXQVFNN-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CC(C)(C)C1

Computed Properties

• Exact Mass: 207.10817072g/mol
• Monoisotopic Mass: 207.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 306.7±32.0 °C(Predicted)
• pka: 9.76±0.40(Predicted)

Additional information on 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno3,2-cpyridine

Professional Introduction to Compound with CAS No. 1935604-67-3 and Product Name: 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine]

The compound with the CAS number 1935604-67-3 and the product name 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine] represents a significant advancement in the field of chemical biology and pharmaceutical research. This spirocyclic heterocyclic compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound, characterized by a spirocyclobutane core linked to a thienopyridine moiety, positions it as a promising candidate for further exploration in drug discovery and molecular recognition.

In recent years, the development of novel scaffolds in medicinal chemistry has been pivotal in overcoming resistance mechanisms and enhancing drug efficacy. The spirocyclic structure of 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine offers several advantages over traditional linear or cyclic compounds. Spirocycles are known for their rigidity and stability, which can improve binding affinity and selectivity. Additionally, the presence of both thieno[3,2-c]pyridine and spirocyclobutane moieties introduces diverse electronic and steric properties that can be exploited for designing molecules with tailored biological activities.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors targeting various biological pathways. The thienopyridine ring is a well-known pharmacophore found in numerous bioactive molecules, including antiviral, anticancer, and anti-inflammatory agents. By integrating this pharmacophore with a spirocyclic framework, researchers can create molecules with enhanced binding interactions and improved pharmacokinetic profiles. This structural motif has been increasingly explored in recent literature for its ability to modulate enzyme activity and receptor binding.

Recent studies have highlighted the significance of spirocyclic compounds in drug discovery. For instance, spirocyclopropyl-containing molecules have shown remarkable potential in inhibiting protease enzymes involved in viral replication. Similarly, spirocyclic structures have been investigated for their role in modulating G-protein coupled receptors (GPCRs), which are key targets for many therapeutic interventions. The compound 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine aligns with this trend by combining the favorable properties of spirocycles with the recognized bioactivity of thienopyridine derivatives.

The synthesis of 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine involves intricate organic transformations that highlight the synthetic ingenuity required to construct such complex molecular architectures. Key steps include cyclization reactions to form the spirocyclic core, followed by functionalization to introduce the thienopyridine moiety. These synthetic strategies often employ transition metal catalysis to facilitate bond-forming reactions under mild conditions. The successful synthesis of this compound underscores the progress made in synthetic organic chemistry over recent decades.

From a biological perspective, the compound’s potential applications are vast. Initial computational studies suggest that it may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in various diseases including cancer and neurodegenerative disorders. Additionally, its ability to interact with biological targets through multiple binding sites makes it an attractive candidate for developing allosteric modulators—a class of drugs that bind to sites distinct from the active site but still elicit a biological response.

The pharmacological evaluation of 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine is currently underway in several research laboratories. Preliminary results indicate promising interactions with target proteins at nanomolar concentrations, suggesting high affinity and selectivity. These findings are encouraging for further development efforts aimed at optimizing potency while minimizing off-target effects. Furthermore, the compound’s favorable solubility profile enhances its suitability for formulation into oral or injectable dosage forms.

The role of computational chemistry in accelerating drug discovery cannot be overstated. Molecular modeling techniques have been instrumental in predicting the binding modes of 3,3-dimethyl-6',7'-dihydro-5'H-spirocyclobutane-1,4'-thieno[3,2-cpyridine to its intended targets. By leveraging advanced algorithms such as molecular dynamics simulations and docking studies, researchers can identify key interaction points between the compound and its biological targets. This approach not only saves time but also provides critical insights into optimizing lead structures before experimental validation.

In conclusion, 1935604-67-3and 3 , 3 -dimethyl - 6' , 7' -dihydro - 5' H -spirocyclobutane -1 , 4 '-thieno [ 3 , 2 -cpyridine] represent a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. The unique structural features of this compound make it an attractive scaffold for developing novel drugs targeting various diseases. As research progresses，it is anticipated that further investigations will uncover additional biological activities and pave the way for clinical translation.